Cas no 537718-07-3 (Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7beta,11alpha)- (9CI))

• Product Name: Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7beta,11alpha)- (9CI)
• CAS No: 537718-07-3
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 1022322
• PubChem ID: 23599708
• Update Time: 2025-04-20

Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7beta,11alpha)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one, 3,7,11-trihydroxy-, (3beta,7beta,11alpha)- (9CI)
• DTXSID30635142
• (3beta)-3,7,11-Trihydroxyandrost-5-en-17-one
• 537718-07-3
• SCHEMBL5474448
• Androst-5-en-17-one,3,7,11-trihydroxy-,(3beta,7beta,11alpha)-(9ci)

• Inchi： 1S/C19H28O4/c1-18-6-5-11(20)7-10(18)8-13(21)16-12-3-4-15(23)19(12,2)9-14(22)17(16)18/h8,11-14,16-17,20-22H,3-7,9H2,1-2H3/t11-,12-,13-,14+,16+,17-,18-,19-/m0/s1
• InChI Key： CQUBIKORFIDREA-IPZNYZOQSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(CC[C@H]2[C@@H]2[C@H](C=C3C[C@H](CC[C@]3(C)[C@H]21)O)O)=O

Computed Properties

• Exact Mass: 320.19875937g/mol
• Monoisotopic Mass: 320.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives